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Compound of Interest

Compound Name: 4-Bromoanisole

Cat. No.: B123540 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 4-Bromoanisole, a key reagent in

organic synthesis, with a focus on its chemical properties and applications in cross-coupling

reactions, which are pivotal in the field of drug development.

Core Chemical and Physical Properties
4-Bromoanisole, also known as 1-Bromo-4-methoxybenzene, is an organobromine

compound.[1] It presents as a colorless to pale yellow oily liquid with a distinct, pleasant odor

reminiscent of anise seed.[1][2] This compound is a vital precursor for the synthesis of

numerous 4-anisyl derivatives.[1][2] It is one of three isomers of bromoanisole.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 4-Bromoanisole.
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Property Value Source

Molecular Formula C₇H₇BrO [2][3][4]

Molecular Weight 187.03 g/mol [2][3][5]

CAS Number 104-92-7 [3][4]

Density 1.494 g/mL at 25 °C [2]

Melting Point 9-10 °C [2]

Boiling Point 223 °C [2]

Refractive Index n20/D 1.564 [2]

Applications in Drug Development and Organic
Synthesis
4-Bromoanisole is a versatile intermediate in synthetic chemistry.[2] Its utility is particularly

pronounced in the construction of complex organic molecules, a cornerstone of drug discovery

and development. It is frequently employed in palladium-catalyzed cross-coupling reactions,

such as the Suzuki and Heck reactions, to form carbon-carbon bonds.[2] These reactions are

fundamental in synthesizing biaryl compounds, which are common structural motifs in

pharmaceuticals.

Beyond cross-coupling, 4-Bromoanisole serves as a precursor for Grignard reagents and is

used in the preparation of other organic compounds like aryl 1,3-diketones.[1] Additionally, it

has found a niche application in molecular biology for RNA extraction, where it aids in the

removal of DNA contamination.[1][2]

Experimental Protocols: Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful method for creating carbon-carbon bonds. The

following protocol details a microwave-promoted Suzuki reaction between 4-Bromoanisole
and Phenylboronic acid.

Reaction: Synthesis of 4-Methoxybiphenyl
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Materials:

4-Bromoanisole (0.935 g, 5.0 mmol)

Phenylboronic acid (0.732 g, 6.0 mmol)

Sodium Carbonate (Na₂CO₃) (1.86 g, 18.5 mmol)

Palladium stock solution (to provide 0.0045 mol % Pd)

Ethanol (15 mL)

Water (15 mL)

100-mL round-bottom flask

Microwave reactor

Procedure:

Preparation: In a 100-mL round-bottom flask, combine 4-bromoanisole (0.935 g, 5.0 mmol),

phenylboronic acid (0.732 g, 6.0 mmol), sodium carbonate (1.86 g, 18.5 mmol), the specified

amount of palladium stock solution, 15 mL of ethanol, and 15 mL of water.

Reaction Setup: Place the flask into the microwave reactor.

Microwave Irradiation: Heat the reaction mixture from room temperature to reflux

(approximately 83°C) using an initial microwave power of 600 W.

Reaction Time: Hold the mixture at reflux temperature for 20 minutes.

Work-up and Purification: Upon completion, the reaction mixture is cooled. The product, 4-

Methoxybiphenyl, can then be isolated and purified using standard organic chemistry

techniques such as extraction and chromatography.

Visualized Experimental Workflow
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The following diagram illustrates the key steps in the Suzuki-Miyaura coupling protocol

described above.

Workflow for Suzuki-Miyaura Coupling of 4-Bromoanisole

Reagent Combination
(4-Bromoanisole, Phenylboronic Acid,

Na2CO3, Pd Catalyst, EtOH, H2O)

Microwave Irradiation
(600 W to reflux, ~83°C)

1. Setup

Hold at Reflux
(20 minutes)

2. Reaction

Cooling and Work-up

3. Quenching

Product Isolation & Purification
(Extraction, Chromatography)

4. Purification

Final Product
(4-Methoxybiphenyl)

5. Result
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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